molecular formula C22H15F2N3O2 B2837520 N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide CAS No. 941972-89-0

N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide

Cat. No. B2837520
CAS RN: 941972-89-0
M. Wt: 391.378
InChI Key: GNHKYELVGZRNAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide, commonly known as DFP-10825, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound was first synthesized by a team of researchers led by Dr. Jian Jin at the Mount Sinai School of Medicine in New York.

Scientific Research Applications

Anticancer Potential

A key area of application for N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide derivatives involves anticancer research. For example, derivatives such as thiazole and thiadiazole compounds have been synthesized and shown to exhibit significant anticancer activity against various cancer cell lines, including cervical, breast, and colorectal cancers. These compounds induce apoptosis in cancer cells, highlighting their potential as therapeutic agents in cancer treatment (Ekrek, Şenkardeş, Erdoğan, & Çevik, 2022).

Molecular Interaction Studies

Research on N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide derivatives also extends to molecular interaction studies. For instance, studies involving hydrogen, stacking, and halogen bonding in related acetamide compounds have provided insights into the noncovalent interactions that stabilize crystal packing. This research helps in understanding the structural characteristics and stability of these compounds, which are crucial for their potential applications in medicinal chemistry and material science (Gouda, Ferjani, Abd El‐Lateef, Khalaf, Shaaban, & Yousef, 2022).

Synthesis of Novel Compounds

The synthesis of novel compounds using N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide as a precursor or derivative is another significant area of application. Research has led to the development of new classes of compounds with potential biological activities. For example, derivatives have been synthesized that show potent inhibitory activity against HIV, highlighting the role of these compounds in developing new antiviral agents (Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, & Al-Masoudi, 2010).

Colorimetric Sensing and Luminescent Properties

N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide derivatives have also been explored for their colorimetric sensing capabilities and luminescent properties. Certain derivatives exhibit significant changes in color in response to specific stimuli, such as fluoride anions, making them valuable for sensing applications. The understanding of their colorimetric sensing behavior contributes to the development of novel sensory materials (Younes, Hussein, Shtaiwi, Shahrokhi, Abu Safieh, & Zhao, 2020).

properties

IUPAC Name

N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H15F2N3O2/c23-18-8-7-17(12-19(18)24)25-21(28)13-27-22(29)10-9-20(26-27)16-6-5-14-3-1-2-4-15(14)11-16/h1-12H,13H2,(H,25,28)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNHKYELVGZRNAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)C3=NN(C(=O)C=C3)CC(=O)NC4=CC(=C(C=C4)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H15F2N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.